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Compound of Interest

Compound Name: Niclosamide sodium

Cat. No.: B12710930 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Niclosamide (5-chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzamide) is an FDA-

approved anthelmintic drug that has garnered significant attention for its potential applications

in other therapeutic areas, including as an antiviral, antibacterial, and anticancer agent.[1] Its

mechanism of action involves the inhibition of key signaling pathways, such as STAT3 and

mTORC1, leading to apoptosis and cell cycle arrest.[2] A primary challenge in utilizing

niclosamide for in vitro and in vivo studies is its low aqueous solubility.[1][3] This document

provides detailed protocols for the preparation, storage, and use of niclosamide stock solutions

to ensure reproducible and reliable experimental results.

Physicochemical Properties of Niclosamide
Understanding the physicochemical properties of niclosamide is crucial for its proper handling

and use in experimental settings. Niclosamide is a yellowish crystalline solid that is poorly

soluble in water but shows good solubility in organic solvents like DMSO and ethanol.[1][2] Its

stability is affected by pH and light exposure.[4][5]

Table 1: Quantitative Data for Niclosamide
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Property Value Source(s)

Molecular Weight 327.12 g/mol [2]

Appearance
Pale yellow / Yellowish-grey

crystalline solid
[1][6]

Water Solubility 5-8 µg/mL (at 20°C) [1]

Solubility in DMSO ~14 mg/mL (~42.8 mM) [2]

Solubility in Ethanol ~6 mg/mL (~18.3 mM) [2]

Solubility in Acetone:Methanol

(1:1)
50 mg/mL [6][7]

STAT3 Inhibition (IC50) 0.25 µM [2]

Powder Stability
Stable for 24 months at room

temperature (desiccated)
[2]

Solution Stability (in DMSO) Up to 3 months at -20°C [2][6]

Aqueous Solution Stability
Not recommended for storage

> 24 hours
[8][9]

Photosensitivity
Degrades under UV and

sunlight exposure
[4]

pH Sensitivity Hydrolysis increases at pH > 4 [4][5]

Experimental Protocols
Protocol for Preparing a 15 mM Niclosamide Stock
Solution in DMSO
Dimethyl sulfoxide (DMSO) is the most common and recommended solvent for preparing high-

concentration stock solutions of niclosamide due to its high solvating power for this compound.

Materials:

Niclosamide powder (MW: 327.12 g/mol )
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Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat,

gloves, and safety glasses. Handle niclosamide powder in a chemical fume hood or a well-

ventilated area.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh 5 mg

of niclosamide powder directly into the tube.

Solubilization: Add 1.02 mL of sterile DMSO to the tube containing the 5 mg of niclosamide.

[2] This will yield a final concentration of 15 mM.

Dissolving: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and yellow. Gentle warming or brief

sonication can aid dissolution if needed, but avoid excessive heat.[7]

Storage:

Protect the stock solution from light by using an amber vial or by wrapping the tube in

aluminum foil. Niclosamide is photosensitive and can degrade upon light exposure.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[2]

Store the aliquots at -20°C. The DMSO stock solution is stable for up to 3 months under

these conditions.[2][6]
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Protocol for Preparing Working Solutions in Aqueous
Media
Niclosamide has a high propensity to precipitate out of aqueous solutions, such as cell culture

media or phosphate-buffered saline (PBS). Therefore, careful dilution is critical.

Procedure:

Thaw Stock Solution: Remove one aliquot of the 15 mM DMSO stock solution from the -20°C

freezer and thaw it completely at room temperature.

Pre-warm Media: Pre-warm the aqueous medium (e.g., cell culture medium, PBS) to 37°C.

This can help improve solubility during dilution.

Serial Dilution: It is highly recommended to perform serial dilutions rather than a single large

dilution. To prepare a final working concentration (e.g., 10 µM), first, create an intermediate

dilution.

Dilution into Media:

Pipette the required volume of the niclosamide stock solution directly into the pre-warmed

aqueous medium while gently vortexing or swirling the medium. This rapid mixing helps

prevent localized high concentrations that can lead to precipitation.

Important: Ensure the final concentration of DMSO in the cell culture medium is low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Remember to include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Final Check: After dilution, visually inspect the working solution for any signs of precipitation

(cloudiness or visible particles). If precipitation occurs, the concentration may be too high for

the aqueous medium used.

Use Immediately: Use the freshly prepared aqueous working solution immediately. Do not

store niclosamide in aqueous buffers for more than a day, as it is unstable and prone to

precipitation.[8][9]
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Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the key steps for preparing a niclosamide stock solution and

diluting it to a final working concentration for cell-based assays.
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Stock Solution Preparation (in Fume Hood)

Working Solution Preparation

1. Weigh 5 mg
Niclosamide Powder

2. Add 1.02 mL DMSO
to achieve 15 mM

3. Vortex / Sonicate
until fully dissolved

4. Aliquot into light-protected tubes

5. Store at -20°C
(Stable for 3 months)

6. Thaw one aliquot
at Room Temperature

For Experiment

7. Dilute into pre-warmed
aqueous medium (e.g., cell culture media)

8. Use immediately in experiment
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Niclosamide Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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